Cas no 5855-70-9 ([1,1'-Biphenyl]-4,4'-diamine,2,2'-dichloro-5,5'-dimethoxy-)

• Product Name: [1,1'-Biphenyl]-4,4'-diamine,2,2'-dichloro-5,5'-dimethoxy-
• CAS No: 5855-70-9
• MF: C₁₄H₁₄Cl₂N₂O₂
• MW: 313.179161548615
• CID: 385623
• PubChem ID: 79951
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4,4'-diamine,2,2'-dichloro-5,5'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-diamine,2,2'-dichloro-5,5'-dimethoxy-
• 4-(4-amino-2-chloro-5-methoxyphenyl)-5-chloro-2-methoxyaniline
• 2,2'-Dichlor-5,5'-dimethoxy-benzidin
• 2,2'-dichloro-4,4'-diamino-5,5'-dimethoxybiphenyl
• 2,2'-dichloro-5,5'-dimethoxy-benzidine
• 2,2'-dichloro-5,5'-dimethoxybiphenyl-4,4'-diamine
• 3,3'-dimethoxy-6,6'-dichlorobenzidine
• 6.6'-Dichlor-4.4'-diamino-3.3'-dimethoxy-diphenyl
• Dichlor-o-dianisidin
• EINECS 227-467-5
• NS00033953
• SCHEMBL139296
• 2,2-DICHLORO-5,5-DIMETHOXYBENZIDINE
• 2,2'-Dichloro-5,5'-dimethoxybenzidine
• DTXSID10207265
• FT-0723186
• 5855-70-9

• Inchi： 1S/C14H14Cl2N2O2/c1-19-13-3-7(9(15)5-11(13)17)8-4-14(20-2)12(18)6-10(8)16/h3-6H,17-18H2,1-2H3
• InChI Key： NRLUQVLHGAVXQB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C1C(=CC(=C(C=1)OC)N)Cl)OC)N

Computed Properties

• Exact Mass: 312.04300
• Monoisotopic Mass: 312.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.50000
• LogP: 5.00440